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Compound of Interest

DIETHYLENE GLYCOL ETHYL
PENTYL ETHER

Cat. No. 8579879

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available technical data for Diethylene Glycol Ethyl Pentyl Ether (CAS:
18854-46-1) is limited. Much of the information has been inferred from data on structurally
similar diethylene glycol ethers. Researchers should verify this information through
experimental analysis.

Introduction

Diethylene Glycol Ethyl Pentyl Ether is a chemical compound belonging to the glycol ether
family. These compounds are known for their versatile solvent properties, owing to the
presence of both ether and alcohol functionalities (in the case of mono-ethers) or multiple ether
linkages. While specific applications for Diethylene Glycol Ethyl Pentyl Ether are not widely
documented, its structure suggests potential utility as a solvent, coupling agent, or intermediate
in chemical synthesis. Its CAS registry number is 18854-46-1.[1]

Chemical and Physical Properties

Quantitative data for Diethylene Glycol Ethyl Pentyl Ether is sparse. The following table
summarizes the available information and provides comparative data for related, more common
diethylene glycol ethers to offer context.
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DIETHYLENE

Diethylene Glycol

Diethylene Glycol

Property GLYCOL ETHYL .
Monoethyl Ether Diethyl Ether
PENTYL ETHER
CAS Number 18854-46-1 111-90-0 112-36-7
Molecular Formula C11H2604[1][2] C6H1403[3] C8H1803[4]

Molecular Weight 222.32 g/mol [1] 134.17 g/mol [3] 162.23 g/mol [5]
Boiling Point No Data Available 202 °C 180-190 °CJ6]
Melting Point No Data Available -76 °C (approx.) -44.3 °C[7]
Flash Point No Data Available 96.1 °C (open cup) 82 °C[8]
Density No Data Available 0.999 g/cm3 at 25 °C 0.900 g/mL at 25 °CJ8]
Water Solubility No Data Available Soluble[3] Soluble[4]
logP (Octanol/Water )
2.24630 (Predicted)[1]  -0.54[3] 0.39[5]

Partition Coefficient)

Synthesis

A specific, detailed experimental protocol for the synthesis of Diethylene Glycol Ethyl Pentyl

Ether is not readily available in the reviewed literature. However, a plausible synthetic route is

the Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary

alkyl halide. In this case, the sodium salt of diethylene glycol monoethyl ether could be reacted

with 1-chloropentane.

Hypothetical Experimental Protocol: Williamson Ether

Synthesis

Materials:

» Diethylene glycol monoethyl ether

e Sodium hydride (NaH) or another suitable base

¢ 1-Chloropentane[9]
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Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)
Procedure:

o Alkoxide Formation: Diethylene glycol monoethyl ether is dissolved in an anhydrous aprotic
solvent under an inert atmosphere (e.g., nitrogen or argon). Sodium hydride is added
portion-wise at a controlled temperature (e.g., 0 °C) to deprotonate the hydroxyl group,
forming the sodium alkoxide.

e Nucleophilic Substitution: 1-Chloropentane is added to the reaction mixture. The mixture is
then heated to promote the SN2 reaction, where the alkoxide displaces the chloride ion,
forming the ether linkage.

o Workup: After the reaction is complete (monitored by a suitable technique like TLC or GC),
the reaction is cooled and carefully quenched with a suitable reagent to neutralize any
unreacted base.

o Extraction and Purification: The product is extracted from the aqueous layer using an organic
solvent. The combined organic layers are washed, dried, and the solvent is removed under
reduced pressure. The crude product is then purified, typically by fractional distillation, to
yield Diethylene Glycol Ethyl Pentyl Ether.

Potential Applications

While specific applications for Diethylene Glycol Ethyl Pentyl Ether are not documented,
based on the properties of similar glycol ethers, potential areas of use could include:

 Industrial Solvent: For resins, lacquers, paints, and dyes.[10]
o Coalescing Agent: In latex paints and coatings.

o Chemical Intermediate: In the synthesis of other organic compounds.
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 In Drug Formulation: As a solvent or penetration enhancer in topical formulations, leveraging
the properties seen in related compounds like diethylene glycol monoethyl ether.[11][12][13]

Safety Information

No specific safety data sheet (SDS) for Diethylene Glycol Ethyl Pentyl Ether was found. For
handling, it is recommended to follow the safety precautions for similar glycol ethers, which
may include:

Avoiding contact with skin and eyes.[14]
e Using in a well-ventilated area.[8]

o Keeping away from open flames and high temperatures, as similar compounds can be
combustible.[15]

o Wearing appropriate personal protective equipment (PPE), such as gloves and safety
glasses.[16]

Visualizations
Hypothetical Synthesis Workflow

The following diagram illustrates a potential workflow for the synthesis of Diethylene Glycol
Ethyl Pentyl Ether via the Williamson ether synthesis.
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Diethylene Glycol Monoethyl Ether + Base (e.g., NaH) in Anhydrous Solvent

l

Formation of Sodium Ethoxide of Diethylene Glycol

'

Addition of 1-Chloropentane

'

SN2 Reaction (Heated)

'

Reaction Quenching

'

Aqueous Workup & Extraction

l

Drying and Solvent Evaporation

'

Purification (e.g., Distillation)

DIETHYLENE GLYCOL ETHYL PENTYL ETHER

Click to download full resolution via product page

Caption: A potential synthesis workflow for Diethylene Glycol Ethyl Pentyl Ether.
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Note on Signaling Pathways: Due to the lack of available data on the biological activity or

interactions of Diethylene Glycol Ethyl Pentyl Ether, a signaling pathway diagram cannot be

provided at this time. Research in this area would be necessary to elucidate any potential

biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: DIETHYLENE GLYCOL
ETHYL PENTYL ETHER (CAS: 18854-46-1)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b579879#diethylene-glycol-ethyl-pentyl-ether-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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